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Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of
metal ions or clusters coordinated to organic ligands. Ni-MOF-74, also known as CPO-27-Ni, is
a prominent member of this family, characterized by its high density of open metal sites, well-
defined one-dimensional hexagonal channels, and exceptional thermal stability. These unique
features make Ni-MOF-74 a highly promising adsorbent for various gas separation
applications, including carbon capture, natural gas purification, and nitric oxide removal. This
document provides detailed experimental protocols for the synthesis, activation, and evaluation
of Ni-MOF-74 for gas separation studies.

Data Presentation

The gas separation performance of Ni-MOF-74 is summarized in the tables below. The data is
compiled from various studies and presented for easy comparison.

Table 1: CO2/CHa Separation Performance of Ni-MOF-74
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Parameter Value Conditions Reference
CO2z Adsorption 25°C, 1 bar, 50:50

] 0.9391 mmol/g _ [1][2]
Capacity CO2:CHa mixture
CHa Adsorption 25°C, 1 bar, 50:50

) 0.5128 mmol/g ) [1]
Capacity CO2:CHa mixture

25°C, 1 bar, 50:50
CO2/CHa4 Selectivity 1.8313 _ [1]12]
CO2:CHa mixture

CO2z Adsorption 298 K, 1 bar

] ~12.35 mmol/g ] [3]
Capacity (Simulated)

Table 2: CO2/N2 Separation Performance of Ni-MOF-74

Parameter Value Conditions Reference
CO2z Adsorption

] 5.22 mmol/g 25°C, 1 bar [4]
Capacity
CO2/Nz Selectivity 31 25°C [41[5]
CO Adsorption

] 6.15 mmol/g 298 K, 0.1 MPa [6]
Capacity
N2 Adsorption

) 0.86 mmol/g 298 K, 0.1 MPa [6]
Capacity

o >1000 (IAST
CO/N2z Selectivity ) 298 K [6]
Predicted)
Table 3: NO/CO:z Separation Performance of Ni-MOF-74

Parameter Value Conditions Reference
NO Adsorption . N

) ~174.3 cm3/g Ambient conditions [7]
Capacity

NO/CO:2 Selectivity

~710 (IAST Predicted)

Low partial pressure

[7]
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Experimental Protocols
Synthesis of Ni-MOF-74

Two common methods for the synthesis of Ni-MOF-74 are the hydrothermal and microwave-

assisted methods.
1.1 Hydrothermal Synthesis
This method involves heating the reactants in a sealed vessel for an extended period.

e Reagents:

[e]

Nickel(ll) acetate tetrahydrate (Ni(CH3COO)2:4H20)

[e]

2,5-dihydroxyterephthalic acid (HaDOBDC)

o

N,N-Dimethylformamide (DMF)

Deionized water

[¢]

e Procedure:

o Dissolve Nickel(ll) acetate tetrahydrate and 2,5-dihydroxyterephthalic acid in a mixture of
DMF and deionized water.

o Transfer the solution to a Teflon-lined stainless-steel autoclave.

o Heat the autoclave in an oven at a specific temperature (e.g., 100-120°C) for a designated
time (e.g., 12-24 hours).

o After cooling to room temperature, collect the green crystalline product by filtration or
centrifugation.

o Wash the product thoroughly with fresh DMF and then with a volatile solvent like methanol
or ethanol to remove unreacted precursors and solvent molecules from the pores.

o Dry the final product under vacuum.
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1.2 Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly heat the reactants, significantly reducing
the synthesis time.[4][8][9]

e Reagents:
o Same as hydrothermal synthesis.

e Procedure:

[e]

Prepare the precursor solution as in the hydrothermal method.

Place the solution in a sealed Teflon vessel suitable for microwave synthesis.

o

Heat the vessel in a microwave reactor at a specific temperature (e.g., 140°C) for a short

[¢]

duration (e.g., 60 minutes).[4]

[¢]

After cooling, collect and wash the product as described in the hydrothermal method.

[e]

Dry the sample under vacuum.

Activation of Ni-MOF-74

Activation is a crucial step to remove residual solvent molecules and expose the open metal
sites, which are essential for gas adsorption.[10][11][12]

e Procedure:

o Place the synthesized and washed Ni-MOF-74 sample in a quartz tube or a suitable

sample holder.

o Heat the sample under a dynamic vacuum (high vacuum) at a high temperature, typically
between 150°C and 250°C.[13]

o Maintain these conditions for several hours (e.g., 6-12 hours) to ensure complete removal

of guest molecules.
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o Cool the sample down to room temperature under vacuum before any gas adsorption
measurements.

Characterization of Ni-MOF-74

To ensure the successful synthesis of high-quality Ni-MOF-74, several characterization
techniques are employed:

o Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the
material.

e Scanning Electron Microscopy (SEM): To observe the crystal morphology and size.

» N2 Adsorption-Desorption at 77 K: To determine the Brunauer-Emmett-Teller (BET) surface
area, pore volume, and pore size distribution.

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in
the MOF structure.

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material.

Gas Separation Studies: Dynamic Breakthrough
Experiments

Dynamic breakthrough experiments simulate the performance of an adsorbent in a packed bed
for a continuous flow of a gas mixture.[1][14][15]

o Experimental Setup:

[e]

A packed bed column containing the activated Ni-MOF-74 adsorbent.

o

Mass flow controllers to regulate the flow rates of individual gases.

o

A gas mixing chamber to prepare the desired gas mixture.

[¢]

A temperature controller to maintain the column at the desired temperature.

o

A pressure controller to maintain the system pressure.
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o Agas analyzer (e.g., mass spectrometer or gas chromatograph) to monitor the
composition of the effluent gas stream.

e Procedure:

[¢]

Pack a known amount of activated Ni-MOF-74 into the adsorption column.

o Activate the adsorbent in-situ by heating under an inert gas flow (e.g., He or Ar) to remove
any adsorbed impurities.

o Cool the column to the desired experimental temperature.

o Introduce a continuous flow of the gas mixture (e.g., CO2/CHa4, CO2/N2, or NO/CO32) with a
known composition and flow rate through the column.

o Continuously monitor and record the concentration of each gas component at the outlet of
the column using the gas analyzer.

o The experiment is complete when the outlet gas concentration equals the inlet gas
concentration for all components (i.e., the adsorbent is saturated).

e Data Analysis:
o Breakthrough Curve: A plot of the normalized outlet concentration (C/Co) versus time.

o Adsorption Capacity: Calculated from the breakthrough curve by integrating the area
above the curve for the adsorbed component.

o Selectivity: The ratio of the adsorption capacities of the two components in the mixture.

Mandatory Visualization
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Caption: Experimental workflow for gas separation studies using Ni-MOF-74.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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